8-[(Azetidin-3-yl)methoxy]quinoline

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 8-(azetidin-3-ylmethoxy)quinoline
• InChI: InChI=1S/C13H14N2O/c1-3-11-4-2-6-15-13(11)12(5-1)16-9-10-7-14-8-10/h1-6,10,14H,7-9H2
• InChI Key: UKLPVVCHWVKLMC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)COC2=CC=CC3=C2N=CC=C3

Description

8-[(Azetidin-3-yl)methoxy]quinoline (CAS 1706441-23-7) is a quinoline derivative featuring an azetidinylmethoxy substituent at the 8-position, creating a versatile scaffold for advanced medicinal chemistry and drug discovery . This structural motif combines a rigid aromatic quinoline core, known for broad pharmacological activity, with a constrained azetidine ring, a four-membered nitrogen-containing heterocycle recognized as an important pharmacophore . This combination enhances binding affinity and selectivity in target interactions, while the synthetic flexibility of the compound allows for further functionalization, making it highly valuable for developing novel bioactive molecules . The compound has demonstrated significant potential in pharmacological research, showing activity in key biological pathways. Recent studies highlight its role as a selective inhibitor of the Pyruvate Dehydrogenase Kinase 1 (PDK1) enzyme, which is implicated in cancer cell survival and metabolic reprogramming, suggesting its utility as an anti-cancer agent . Furthermore, it exhibits anti-inflammatory properties by modulating the NF-κB (Nuclear Factor Kappa-B) signaling pathway, a key regulator of immune responses, indicating potential applications for treating chronic inflammatory diseases . Research also suggests neuroprotective effects in models of Alzheimer's disease, potentially through the inhibition of tau protein aggregation, positioning it as a candidate for neurodegenerative disease research . With a molecular formula of C13H14N2O and a molecular weight of 214.26 g/mol, this intermediate is particularly useful in the design of CNS-targeting agents or antimicrobial compounds due to its balanced lipophilicity and polarity, which contribute to favorable pharmacokinetic properties and an ability to penetrate membranes and interact with diverse biological targets . This product is intended For Research Use Only and is not approved for human or veterinary diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-[(Azetidin-3-yl)methoxy]quinoline typically involves the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized using various methods such as the Skraup synthesis, Friedländer synthesis, or Pfitzinger reaction. These methods involve the cyclization of aniline derivatives with carbonyl compounds under acidic or basic conditions.

Introduction of the Azetidine Ring: The azetidine ring can be introduced through nucleophilic substitution reactions. For example, 8-hydroxyquinoline can be reacted with azetidine-3-methanol in the presence of a base such as potassium carbonate to form the desired product.

Industrial Production Methods

Industrial production of 8-[(Azetidin-3-yl)methoxy]quinoline may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents that can be recycled and reused are often employed to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

8-[(Azetidin-3-yl)methoxy]quinoline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form quinoline N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to reduce the quinoline ring or the azetidine ring.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Amines, thiols, potassium carbonate, dimethylformamide.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Reduced quinoline derivatives.

Substitution: Substituted quinoline derivatives with various functional groups.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown potential as an antimicrobial and antiviral agent due to its ability to interact with biological targets.

Medicine: The compound is being investigated for its potential use in the treatment of diseases such as cancer and infectious diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 8-[(Azetidin-3-yl)methoxy]quinoline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, inhibiting their activity and disrupting cellular processes. For example, it may inhibit the activity of enzymes involved in DNA replication or protein synthesis, leading to the death of microbial cells or cancer cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

The pharmacological and physicochemical properties of 8-[(Azetidin-3-yl)methoxy]quinoline can be contextualized against structurally related quinoline derivatives, as summarized below:

Key Observations

Substituent Impact on Activity: Benzimidazole Derivatives (4g, 4i): These compounds exhibit strong antimicrobial activity, attributed to the electron-withdrawing effects of bromophenyl and sulphonyl groups, which enhance membrane permeability . Triazole Derivatives: The 1,2,3-triazole moiety in compounds like those from and improves anticancer activity by facilitating DNA intercalation or enzyme inhibition. For example, 5-chloro-8-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]methoxy}quinoline shows promise against breast cancer cells . Tetrazole Derivatives: The tetrazole group in 8-[(2H-tetrazol-5-yl)methoxy]quinoline enhances antiproliferative effects, likely due to its hydrogen-bonding capacity .

Physicochemical Properties: Melting points correlate with substituent bulkiness; e.g., bromophenyl-substituted 4g (244–248°C) has a higher mp than phenylsulphonyl-substituted 4i (173–177°C) . Synthetic yields for methoxyquinoline derivatives (e.g., 71% for 8-methoxyquinoline ) are comparable to those of amidoxime-triazole derivatives (79% for compound 19 ).

Azetidine vs. However, this remains speculative without direct data.

Biological Activity

8-[(Azetidin-3-yl)methoxy]quinoline is a compound characterized by its unique quinoline core structure linked to an azetidine ring via a methoxy group. This structural configuration imparts distinct chemical and biological properties, making it a subject of interest in medicinal chemistry. Research indicates that this compound exhibits a range of biological activities, including antimicrobial, antiviral, and anticancer effects. This article provides a comprehensive overview of the biological activity of 8-[(Azetidin-3-yl)methoxy]quinoline, supported by data tables and relevant research findings.

The biological activity of 8-[(Azetidin-3-yl)methoxy]quinoline is primarily attributed to its ability to interact with various molecular targets within biological systems. The compound can inhibit specific enzymes and receptors, thereby disrupting critical cellular processes. For instance, it may interfere with enzymes involved in DNA replication or protein synthesis, leading to the death of microbial or cancer cells.

Antimicrobial Activity

Research has shown that 8-[(Azetidin-3-yl)methoxy]quinoline possesses significant antimicrobial properties. It has been tested against various bacterial strains, demonstrating efficacy comparable to established antibiotics. The compound's mechanism includes inhibiting bacterial growth by targeting cell wall synthesis and disrupting metabolic pathways.

Antiviral Activity

The compound also exhibits antiviral properties. In vitro studies indicate that it can inhibit viral replication by interfering with viral entry into host cells or disrupting viral assembly processes. This potential makes it a candidate for further investigation in antiviral drug development.

Anticancer Activity

8-[(Azetidin-3-yl)methoxy]quinoline has been evaluated for its anticancer effects across several cancer cell lines. It has shown promising results in inducing apoptosis in cancer cells and inhibiting cell proliferation. The compound's activity appears to be mediated through the modulation of key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway .

Data Summary

Biological Activity	Efficacy	Mechanism
Antimicrobial	High	Inhibition of cell wall synthesis
Antiviral	Moderate	Disruption of viral assembly
Anticancer	High	Induction of apoptosis via PI3K/AKT/mTOR pathway

Case Studies

• Antimicrobial Efficacy
  • A study conducted on various bacterial strains revealed that 8-[(Azetidin-3-yl)methoxy]quinoline exhibited minimum inhibitory concentrations (MICs) similar to those of conventional antibiotics like penicillin and tetracycline. This suggests its potential as an alternative treatment option for resistant bacterial infections.
• Antiviral Potential
  • In vitro testing against influenza virus showed that the compound reduced viral titers significantly compared to untreated controls, indicating its potential as an antiviral agent.
• Anticancer Research
  • A recent study focused on colorectal cancer cells demonstrated that treatment with 8-[(Azetidin-3-yl)methoxy]quinoline resulted in a marked decrease in cell viability and induced apoptosis through the activation of caspase pathways . The compound was found to block the cell cycle at the G2/M phase, further supporting its anticancer potential.